Cas no 868146-82-1 (N-{4-(5Z)-5-(4-hydroxyphenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylphenyl}acetamide)

• Product Name: N-{4-(5Z)-5-(4-hydroxyphenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylphenyl}acetamide
• CAS No: 868146-82-1
• MF: C₁₈H₁₄N₂O₃S₂
• MW: 370.445361614227
• CID: 5832927
• PubChem ID: 2142985
• Update Time: 2025-09-21

N-{4-(5Z)-5-(4-hydroxyphenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylphenyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-[4-[(5Z)-5-[(4-hydroxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]phenyl]acetamide
• N-{4-[(5Z)-5-[(4-HYDROXYPHENYL)METHYLIDENE]-4-OXO-2-SULFANYLIDENE-1,3-THIAZOLIDIN-3-YL]PHENYL}ACETAMIDE
• F1691-0181
• 868146-82-1
• AKOS002261546
• (Z)-N-(4-(5-(4-hydroxybenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)phenyl)acetamide
• VU0489457-1
• N-{4-(5Z)-5-(4-hydroxyphenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylphenyl}acetamide

• Inchi： 1S/C18H14N2O3S2/c1-11(21)19-13-4-6-14(7-5-13)20-17(23)16(25-18(20)24)10-12-2-8-15(22)9-3-12/h2-10,22H,1H3,(H,19,21)/b16-10-
• InChI Key： AJAWPFWKJTXZJU-YBEGLDIGSA-N
• SMILES： S1C(N(C(/C/1=C(\[H])/C1C([H])=C([H])C(=C([H])C=1[H])O[H])=O)C1C([H])=C([H])C(=C([H])C=1[H])N([H])C(C([H])([H])[H])=O)=S

Computed Properties

• Exact Mass: 370.04458466g/mol
• Monoisotopic Mass: 370.04458466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 127Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides